Cas no 2171857-31-9 (3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic acid)

• Product Name: 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic acid
• CAS No: 2171857-31-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5862010
• PubChem ID: 165760807
• Update Time: 2025-05-22

3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic acid
• 3-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-2-methylpropanoic acid
• EN300-1543545
• 2171857-31-9

• Inchi： 1S/C27H34N2O5/c1-19(26(31)32)17-29-25(30)15-5-3-2-4-10-16-28-27(33)34-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,2-5,10,15-18H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZTNBVJKRTTYADD-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic acid

3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic Acid (CAS No. 2171857-31-9)

The compound 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic acid (CAS No. 2171857-31-9) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, an octanamide chain, and a branched carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity and stability of the molecule during various chemical transformations.

Recent advancements in chemical synthesis have enabled researchers to exploit the unique properties of this compound in the development of novel bioactive molecules. For instance, studies have demonstrated its potential as a building block for constructing peptidomimetics, which are compounds designed to mimic the functionality of peptides while offering improved stability and bioavailability. The Fmoc group's ability to protect amino groups during solid-phase synthesis has made this compound a valuable tool in the construction of complex peptide libraries, which are essential for drug discovery efforts.

In addition to its role in peptide synthesis, 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic acid has been investigated for its potential in materials science applications. Researchers have explored its use as a precursor for the synthesis of functional polymers and self-assembling materials. The octanamide chain provides flexibility and hydrophobicity, while the Fmoc group introduces rigidity and specific reactivity, making this compound ideal for designing materials with tailored physical and chemical properties.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to an octanamide intermediate and subsequent functionalization with the 2-methylpropanoic acid moiety. These reactions are typically carried out under controlled conditions to ensure high yields and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From a biological standpoint, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific cellular pathways makes it a candidate for treating various diseases, including cancer and inflammatory disorders. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

In conclusion, 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylpropanoic acid (CAS No. 2171857-31-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with advancements in synthetic chemistry and materials science, positions it as a valuable tool for driving innovation in drug discovery and material development.